Cas no 2229283-22-9 (3-(2-methylquinolin-6-yl)oxolane-2,5-dione)

• Product Name: 3-(2-methylquinolin-6-yl)oxolane-2,5-dione
• CAS No: 2229283-22-9
• MF: C₁₄H₁₁NO₃
• MW: 241.242043733597
• CID: 5943583
• PubChem ID: 165616245
• Update Time: 2025-05-21

3-(2-methylquinolin-6-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylquinolin-6-yl)oxolane-2,5-dione
• EN300-1809983
• 2229283-22-9

• Inchi： 1S/C14H11NO3/c1-8-2-3-10-6-9(4-5-12(10)15-8)11-7-13(16)18-14(11)17/h2-6,11H,7H2,1H3
• InChI Key： UZMFZPONGKTUGJ-UHFFFAOYSA-N
• SMILES： O1C(CC(C1=O)C1C=CC2C(=CC=C(C)N=2)C=1)=O

Computed Properties

• Exact Mass: 241.07389321g/mol
• Monoisotopic Mass: 241.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 56.3Ų

Additional information on 3-(2-methylquinolin-6-yl)oxolane-2,5-dione

3-(2-Methylquinolin-6-yl)oxolane-2,5-dione: A Comprehensive Overview

3-(2-Methylquinolin-6-yl)oxolane-2,5-dione, also known by its CAS number No. 2229283-22-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a derivative of quinoline, a heterocyclic aromatic system, and incorporates a oxolane-2,5-dione moiety, which contributes to its unique chemical properties. The integration of these structural elements makes it a promising candidate for various applications, particularly in drug discovery and development.

The quinoline core of 3-(2-Methylquinolin-6-yl)oxolane-2,5-dione is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The substitution pattern on the quinoline ring plays a crucial role in determining the compound's pharmacological activity. In this case, the methyl group at position 2 and the oxolane-2,5-dione group at position 6 create a unique stereochemical environment that enhances its binding affinity to specific receptors or enzymes. Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-(2-Methylquinolin-6-yl)oxolane-2,5-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Friedlander annulation and subsequent functionalization steps, to construct the oxolane ring system. The optimization of reaction conditions has been critical in achieving high yields and maintaining the integrity of the compound's structure. These advancements have made the synthesis of this compound more accessible for large-scale production and further experimental studies.

In terms of biological activity, 3-(2-Methylquinolin-6-yl)oxolane-2,5-dione has demonstrated potent inhibitory effects against several enzymes implicated in disease progression. For instance, it has shown remarkable activity against kinases involved in signaling pathways that drive cancer cell proliferation and metastasis. Additionally, preclinical studies have indicated that this compound exhibits favorable pharmacokinetic properties, including good bioavailability and minimal toxicity profiles. These attributes make it an attractive lead molecule for further drug development efforts.

The structural versatility of 3-(2-Methylquinolin-6-yl)oxolane-2,5-dione has also inspired researchers to explore its potential in other therapeutic areas. For example, modifications to the methyl group or the oxolane ring have led to derivatives with enhanced selectivity for specific targets. These findings underscore the importance of structural optimization in maximizing the therapeutic potential of this compound class.

In conclusion, 3-(2-Methylquinolin-6-yl)oxolane-2,5-dione, with its unique chemical structure and promising biological properties, represents a significant advancement in medicinal chemistry. Its ability to modulate key biological targets and favorable pharmacokinetic profile position it as a strong candidate for future drug development initiatives. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to make a meaningful impact in the field of medicine.